Cas no 1806052-79-8 (Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate)
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate
-
- Inchi: 1S/C9H9F2NO3/c1-15-8(14)4-5-2-6(9(10)11)12-7(13)3-5/h2-3,9H,4H2,1H3,(H,12,13)
- InChI Key: HPXYWSYPVPLZFY-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=CC(N1)=O)CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 347
- XLogP3: 0.2
- Topological Polar Surface Area: 55.4
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003927-250mg |
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate |
1806052-79-8 | 97% | 250mg |
$693.60 | 2022-04-01 | |
| Alichem | A024003927-500mg |
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate |
1806052-79-8 | 97% | 500mg |
$999.60 | 2022-04-01 | |
| Alichem | A024003927-1g |
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate |
1806052-79-8 | 97% | 1g |
$1,596.00 | 2022-04-01 |
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate: A Comprehensive Overview
Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate, identified by the CAS number 1806052-79-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule's structure, characterized by a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and an acetate ester, provides a versatile platform for exploring various chemical reactions and biological activities.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their enhanced pharmacokinetic properties and bioavailability. The presence of the difluoromethyl group in Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate contributes to its unique electronic and steric properties, making it a valuable substrate for further functionalization. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, including potential drug candidates targeting various therapeutic areas such as oncology and infectious diseases.
The synthesis of Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by substitution reactions to introduce the difluoromethyl and hydroxyl groups. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity of the final product. Such advancements in synthetic methodology underscore the compound's importance in both academic and industrial research settings.
In terms of biological activity, preliminary assays have indicated that Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate exhibits moderate inhibitory effects on certain enzymes relevant to disease pathways. For instance, studies have shown potential activity against kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for exploring novel therapeutic strategies.
The compound's stability under various conditions has also been a focus of recent investigations. Research indicates that Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate demonstrates good stability in aqueous solutions at physiological pH levels, which is a critical factor for its potential use in pharmaceutical formulations. Additionally, its solubility properties have been optimized through structural modifications, enhancing its bioavailability when administered orally.
From a materials science perspective, the compound's electronic properties make it a candidate for applications in organic electronics. The pyridine ring's conjugated system contributes to its semiconductor-like behavior, which could be harnessed in developing new types of organic photovoltaic materials or sensors. Ongoing research is exploring ways to integrate this compound into polymer-based electronic devices to improve their performance and efficiency.
In conclusion, Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science.
1806052-79-8 (Methyl 2-(difluoromethyl)-6-hydroxypyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)